Cas no 35511-15-0 (Methyl 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide)

• Product Name: Methyl 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide
• CAS No: 35511-15-0
• MF: C₁₁H₁₁NO₅S
• MW: 269.273741960526
• MDL: MFCD00071766
• CID: 54442
• PubChem ID: 54676532
• Update Time: 2025-04-18

Methyl 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-4-hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide
• Methyl4-hydroxy-2-methyl-2H-1,2-benzothiazine3-carboxylate1,1-dioxide
• 2-METHYL-4-HYDROXY-2H-1,2-BENZOTHIAZINE-3-CARBOXYLIC METHYL ESTER-1,1-DIOXIDE
• 2-METHYL-4-HYDROXY-2H-1,2-BENZOTHIAZINE-3-CARBOXYLIC ACID METHYL ESTER 1,1-DIOXIDE
• 2-Methyl-4-hydroxy-2H-1,2-benzisothiazine-3-carboxylic acid ethyl ester-1,1-diox
• 2-Methyl-4-Hydroxy-2H-1,2-Benzotiazine-3-CarboxylicAicdEthylEster-1,1-Dioxide
• Methyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity J)
• 2H-1,2-Benzothiazine-3-carboxylic acid, 4-hydroxy-2-methyl-, methyl ester, 1,1-dioxide
• methyl 4-hydroxy-2-methyl-1,1-dioxo-1λ⁶,2-benzothiazine-3-carboxylate
• Methyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity J)
• 2-Methyl-4-hydroxy-2H-1,2-benzothiazine-3-carboxylic methyl ester-1,1-
• 4-hydroxy-2-methyl-3-methoxycarbonyl-2H-1,2-benzothiazine-1,1-dioxide
• methyl 4-hydroxy-2-methyl-1,1-dioxo-2H-1,2-benzothiazine-3-carboxylate
• Methyl 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate-1,1-dioxide
• 2-Methyl-4-hydroxy-2H-1,2-benzothiazine-3-carboxylicacidethyl ester-1,1-dioxide
• Methyl 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide
• Z7C4J6BW2K
• methyl 4-hydroxy-2-methyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide
• Methyl 4-hydroxy-2-methyl-(2H)-1,2-benzothiazine-3-carboxylate-1,1-dioxide
• PIROXICAM IMPURITY J [EP IMPURITY]
• Q27295106
• methyl 4-hydroxy-2-methyl-1,1-dioxo-2H-1,2-benzothiazine3-carboxylate
• MFCD00071766
• CHEMBL4176626
• SCHEMBL6796426
• DTXSID30189019
• FT-0671839
• 2-METHYL-4-HYDROXY-2H-1,2-BENZOTHIAZINE-3-CARBOXYLICMETHYLESTER-1,1-DIOXIDE
• UNII-Z7C4J6BW2K
• methyl 4-hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda6-benzo[e][1,2]thiazine-3-carboxylate
• FT-0671838
• methyl 4-hydroxy-2-methyl-1,1-dioxobenzo[e]1,2-thiazine-3-carboxylate
• HMS1552I18
• Meloxicam Imp. E (EP); Piroxicam Imp. J (EP); Methyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide; Meloxicam Impurity E; Piroxicam Impurity J
• 35511-15-0
• A822844
• SY104830
• methyl 4-hydroxy-2-methyl-1,1-dioxo-1lambda6,2-benzothiazine-3-carboxylate
• 2H-1,2-Benzothiazine-3-carboxylic acid, 4-hydroxy-2-methyl-, methylester, 1,1-dioxide
• 4-HYDROXY-2-METHYL-2H-1,2-BENZOTHIAZINE-3-CARBOXYLIC ACID METHYL ESTER 1,1-DIOXIDE
• 2-Methyl-4-hydroxy-2H-1,2-benzothiazine-3-carboxylic acid methyl ester-1,1-dioxide
• AKOS000278208
• EINECS 252-601-4
• CS-0084724
• W-106666
• (3E)-3-[hydroxy(methoxy)methylene]-2-methyl-1,1-dioxo-1$l^{6},2-benzothiazin-4-one;Methyl 2-methyl-4-hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide
• methyl 4-hydroxy-2-methyl- 1,1-dioxo-2H1,2-benzothiazine-3-carboxylate
• NGHIOTWSWSQQNT-UHFFFAOYSA-N
• Piroxicam EP Impurity J
• DS-1081
• BDBM50283922
• CCG-152412
• NS00029868
• TimTec1_006530
• Methyl2-methyl-4-hydroxy-2H-1,2-benzothiazine-3-carboxylate1,1-dioxide
• methyl 4-hydroxy-2-methyl-1,1-dioxo-2H-1lambda6,2-benzothiazine-3-carboxylate
• Methyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide(Piroxicam Impurity J)
• MELOXICAM IMPURITY E [EP IMPURITY]
• AC-19608
• Methyl 4-hydroxy-2-methyl-2H-1,2-benzothiazine3-carboxylate1,1-dioxide
• AE-641/00011001
• Super Phos 105; Condensed Phosphoric Acids; PPA
• PIROXICAM IMPURITY J (EP IMPURITY)
• MELOXICAM IMPURITY E (EP IMPURITY)
• DTXCID10111510
• METHYL 4-HYDROXY-2-METHYL-1,1-DIOXO-1??,2-BENZOTHIAZINE-3-CARBOXYLATE

• MDL： MFCD00071766
• Inchi： 1S/C11H11NO5S/c1-12-9(11(14)17-2)10(13)7-5-3-4-6-8(7)18(12,15)16/h3-6,13H,1-2H3
• InChI Key： NGHIOTWSWSQQNT-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=C(C(=O)OC)N1C)O)(=O)=O

Computed Properties

• Exact Mass: 269.03600
• Monoisotopic Mass: 269.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.3

Experimental Properties

• Color/Form: White powder
• Density: 1.514
• Melting Point: 169-172°C
• Boiling Point: 439.9°C at 760 mmHg
• Flash Point: 219.8 °C
• Refractive Index: 1.632
• PSA: 92.29000
• LogP: 1.73900

Methyl 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines